dGTP-15N5 (dilithium)

Specification

• Molecular Formula: C10H14Li2N5O13P3
• Molecular Weight: 524.1 g/mol
• IUPAC Name: dilithium;[[[(2R,5R)-5-(2-(15N)azanyl-6-oxo-1H-purin-9-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] phosphate
• Standard InChI: InChI=1S/C10H16N5O13P3.2Li/c11-10-13-8-7(9(17)14-10)12-3-15(8)6-1-4(16)5(26-6)2-25-30(21,22)28-31(23,24)27-29(18,19)20;;/h3-6,16H,1-2H2,(H,21,22)(H,23,24)(H2,18,19,20)(H3,11,13,14,17);;/q;2*+1/p-2/t4?,5-,6-;;/m1../s1/i11+1,12+1,13+1,14+1,15+1
• Standard InChI Key: JMSIWULFUCIEMD-GGQLWODFSA-L
• Isomeric SMILES: [Li+].[Li+].C1[C@@H](O[C@@H](C1O)COP(=O)(O)OP(=O)(O)OP(=O)([O-])[O-])[15N]2C=[15N]C3=C2[15N]=C([15NH]C3=O)[15NH2]
• Canonical SMILES: [Li+].[Li+].C1C(C(OC1N2C=NC3=C2N=C(NC3=O)N)COP(=O)(O)OP(=O)(O)OP(=O)([O-])[O-])O

Introduction

Chemical Structure and Physicochemical Properties

Physicochemical Characteristics

Table 1 summarizes critical physicochemical properties derived from experimental data:

Property	Value
Molecular Formula	$\text{C}_{10}\text{H}_{14}\text{Li}_2\text{N}_5\text{O}_{13}\text{P}_3$
Molecular Weight	524.1 g/mol
CAS Number	95648-75-2
Hydrogen Bond Donors	5
Hydrogen Bond Acceptors	15
Rotatable Bonds	8
LogP	0.151

The low LogP value indicates high hydrophilicity, consistent with its role in aqueous biochemical systems.

Synthesis and Purification

Isotopic Incorporation

dGTP-15N5 is synthesized through enzymatic phosphorylation of $^{15}\text{N}$-labeled deoxyguanosine, followed by lithium salt formation. Key steps include:

• Enzymatic phosphorylation: Deoxyguanosine-15N5 is sequentially phosphorylated using kinases to yield the triphosphate form.

• Lithiation: The triphosphate is treated with lithium hydroxide to replace protons with $\text{Li}^+$, enhancing stability.

Analytical Validation

Purity and structural integrity are confirmed via:

• NMR spectroscopy: $^1\text{H}$, $^{13}\text{C}$, and $^{31}\text{P}$ NMR verify the absence of unlabeled contaminants.

• High-resolution MS: Orbitrap-based systems achieve sub-ppm mass accuracy, distinguishing dGTP-15N5 from isobaric species.

Applications in Biochemical Research

DNA Synthesis and Repair Studies

dGTP-15N5 serves as a tracer in DNA replication assays. For example, researchers quantified the incorporation of $^{15}\text{N}$-labeled nucleotides into DNA using liquid chromatography-tandem MS (LC-MS/MS), achieving picomolar detection limits. In studies of DNA repair mechanisms, dGTP-15N5 helped track the excision of 8,5'-cyclopurine lesions by nucleotide-excision repair enzymes.

Enzyme Kinetics Profiling

The isotope’s mass shift enables real-time monitoring of enzymatic reactions. In polymerase fidelity assays, dGTP-15N5 incorporation errors by DNA polymerase β were detected with 10-fold greater sensitivity compared to unlabeled dGTP.

Metabolic Pathway Analysis

Stable isotope-resolved metabolomics (SIRM) leverages dGTP-15N5 to map nucleotide salvage pathways. A 2024 study used $^{13}\text{C}$-glucose and dGTP-15N5 to delineate ribose phosphate contributions to dNTP pools in HeLa cells, revealing compartment-specific metabolic fluxes.

Comparative Analysis with Other Isotopically Labeled Nucleotides

Table 2 contrasts dGTP-15N5 with related compounds:

Parameter	dGTP-15N5	dGTP-13C10,15N5
Isotopic Label	$^{15}\text{N}$ (5 atoms)	$^{13}\text{C}$ (10 atoms), $^{15}\text{N}$ (5 atoms)
Molecular Weight	524.1 g/mol	534.2 g/mol
Primary Application	MS quantification	NMR structural studies
Detection Limit (LC-MS)	0.1 fmol	1.0 fmol

The dual $^{13}\text{C}/^{15}\text{N}$-labeled variant offers superior resolution in NMR but requires more complex synthesis.

Recent Methodological Advancements

Ion-Pairing LC-HRMS

A 2025 protocol integrated dGTP-15N5 as an internal standard in ion-pairing LC-HRMS, enabling simultaneous quantification of dNTPs and $^{13}\text{C}$-isotopologues. This method achieved 92–105% recovery rates across six cell lines, surpassing label-free approaches.

In Vivo Metabolic Tracing

Advances in nanoelectrospray ionization (nano-ESI) now permit in vivo tracking of dGTP-15N5 in zebrafish embryos, revealing tissue-specific dNTP regulation during development.